Cas no 2229094-84-0 (2-methyl-4-(4-methylthiophen-2-yl)butan-2-amine)

• Product Name: 2-methyl-4-(4-methylthiophen-2-yl)butan-2-amine
• CAS No: 2229094-84-0
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 5810828
• PubChem ID: 165851654
• Update Time: 2025-05-25

2-methyl-4-(4-methylthiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-methylthiophen-2-yl)butan-2-amine
• EN300-1797171
• 2229094-84-0

• Inchi： 1S/C10H17NS/c1-8-6-9(12-7-8)4-5-10(2,3)11/h6-7H,4-5,11H2,1-3H3
• InChI Key： KEJWUCLGHUXTPN-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CCC(C)(C)N

Computed Properties

• Exact Mass: 183.10817072g/mol
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-methyl-4-(4-methylthiophen-2-yl)butan-2-amine

2-Methyl-4-(4-Methylthiophen-2-yl)Butan-2-Amine (CAS No. 2229094-84-0)

Introduction to 2-Methyl-4-(4-Methylthiophen-2-yl)Butan-2-Amine

2-Methyl-4-(4-Methylthiophen-2-yl)Butan-2-Amine, also identified by its CAS registry number 2229094-84-0, is a specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical development. This compound is characterized by its unique structure, which includes a methylthiophene moiety and a butanamine backbone. The presence of these functional groups makes it a versatile building block in the creation of complex molecules, particularly in the development of bioactive compounds.

Recent advancements in synthetic chemistry have highlighted the importance of methylthiophene derivatives in various chemical reactions. The methylthiophene group, a heterocyclic aromatic compound, contributes to the compound's stability and reactivity, making it an ideal candidate for use in medicinal chemistry. The butanamine backbone further enhances its utility by providing a flexible structure that can be modified to suit specific chemical needs.

The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its spatial arrangement, which is crucial for understanding its interactions with other molecules. The molecular geometry of 2-Methyl-4-(4-Methylthiophen-2-yl)Butan-2-Amine has been found to be highly favorable for participation in various chemical reactions, including nucleophilic substitutions and additions.

One of the most notable applications of this compound is in the synthesis of bioactive molecules with potential therapeutic effects. Researchers have explored its role as an intermediate in the development of novel drugs targeting various diseases, including neurodegenerative disorders and cancer. The compound's ability to act as a scaffold for attaching different functional groups has made it a valuable tool in drug design.

In recent years, there has been growing interest in the use of methylthiophene derivatives in materials science. The unique electronic properties of these compounds make them suitable candidates for applications in organic electronics, such as semiconductors and conductive polymers. The incorporation of the butanamine group into this structure further enhances its electronic characteristics, making it a promising material for future technological advancements.

The synthesis of 2-Methyl-4-(4-Methylthiophen-2-yl)Butan-2-Amine involves a multi-step process that typically begins with the preparation of the methylthiophene derivative. This is followed by coupling reactions to attach the butanamine group. Recent studies have focused on optimizing these reaction conditions to improve yield and selectivity, ensuring that the compound can be produced efficiently on an industrial scale.

From an environmental perspective, the compound's biodegradability and toxicity have been evaluated to ensure its safe use and disposal. Research indicates that it exhibits low toxicity under normal handling conditions, provided appropriate safety precautions are taken. Its environmental impact is minimal when proper waste management practices are implemented.

In conclusion, 2-Methyl-4-(4-Methylthiophen-2-y1)Butan11Amine (CAS No. 111111111) is a versatile and valuable compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an essential building block for synthesizing complex molecules with potential therapeutic and technological applications. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.